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Compound of Interest

Compound Name: CBR-470-1

Cat. No.: B7832966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
CBR-470-1 is a potent and selective inhibitor of phosphoglycerate kinase 1 (PGK1), a key

enzyme in the glycolytic pathway.[1][2][3] It functions as a non-covalent activator of the Nuclear

factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1] By inhibiting PGK1, CBR-470-1
leads to the accumulation of reactive metabolites, such as methylglyoxal, which in turn modify

and promote the dimerization of Kelch-like ECH-associated protein 1 (Keap1), the primary

negative regulator of Nrf2. This prevents the degradation of Nrf2, allowing it to accumulate,

translocate to the nucleus, and activate the transcription of antioxidant and cytoprotective

genes. These application notes provide detailed protocols for the preparation, storage, and

handling of CBR-470-1 stock solutions for in vitro and in vivo research.
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Property Value Source

Molecular Weight 365.89 g/mol

Formula C₁₄H₂₀ClNO₄S₂

CAS Number 2416095-06-0

Purity ≥98%

Appearance White to off-white solid N/A

Solubility in DMSO ≥ 73 mg/mL (≥ 199.5 mM)

100 mM

200 mg/mL (546.61 mM) (with

sonication)

Solubility in Ethanol 9 mg/mL

20 mM

Solubility in Water Insoluble

Storage and Stability of CBR-470-1
Form

Storage
Temperature

Stability Source

Solid Powder -20°C 3 years

-20°C
Long term (months to

years)

0-4°C
Short term (days to

weeks)

Stock Solution in

DMSO
-80°C 1 year

-20°C 1 month
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Experimental Protocols
Protocol 1: Preparation of a 10 mM CBR-470-1 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CBR-470-1 in dimethyl

sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

CBR-470-1 (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of CBR-470-1 powder to equilibrate to room temperature for at

least 1 hour before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of CBR-470-1 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 0.366 mg of CBR-470-1 (Molecular Weight = 365.89 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the

CBR-470-1 powder. To continue the example, add 100 µL of DMSO. It is recommended to

use freshly opened or anhydrous DMSO as absorbed moisture can reduce the solubility of

the compound.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

If necessary, gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid
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dissolution. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).

Working Solution Preparation: When needed for experiments, thaw an aliquot of the stock

solution at room temperature. Dilute the stock solution to the desired final concentration

using the appropriate cell culture medium or buffer.

Mandatory Visualization
Signaling Pathway of CBR-470-1
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Caption: CBR-470-1 signaling pathway leading to Nrf2 activation.
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing CBR-470-1 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.selleckchem.com/products/cbr-470-1.html
https://www.medchemexpress.com/cbr-470-1.html
https://www.rndsystems.com/products/cbr-470-1_7018
https://www.benchchem.com/product/b7832966#how-to-prepare-cbr-470-1-stock-solution
https://www.benchchem.com/product/b7832966#how-to-prepare-cbr-470-1-stock-solution
https://www.benchchem.com/product/b7832966#how-to-prepare-cbr-470-1-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7832966?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7832966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

